Methyl 2-oxo-5-(pyridin-4-yl)cyclohexane-1-carboxylate

• CAS No.: 111992-69-9
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: methyl 2-oxo-5-pyridin-4-ylcyclohexane-1-carboxylate
• InChI: InChI=1S/C13H15NO3/c1-17-13(16)11-8-10(2-3-12(11)15)9-4-6-14-7-5-9/h4-7,10-11H,2-3,8H2,1H3
• InChI Key: SVPMZGQHEXLOPS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(CCC1=O)C2=CC=NC=C2

Description

Methyl 2-oxo-5-(pyridin-4-yl)cyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 100 ml of tetrahydrofuran, there was added 13 g of potassium t-butoxide. A solution of 26 g of 4-(4-pyridyl)pimelic acid methyl ester in 50 ml of tetrahydrofuran was added at 20° to 40° C. and the mixture was stirred for 2 hours. After the reaction was completed, the mixture was treated with saturated aqueous solution of ammonium chloride and then extracted with ether. The ether solution was washed with water and dried. Ether was distilled off and the residue was recrystallized from ether. There was obtained 9.6 g of 2-methoxycarbonyl-4-(4-pyridyl)cyclohexanone: m.p. 82°-83° C.